Cas no 2680871-01-4 (3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid)
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-28280874
- 2680871-01-4
- 3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid
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- Inchi: 1S/C11H10F3NO3/c1-2-15(10(18)11(12,13)14)8-5-3-4-7(6-8)9(16)17/h3-6H,2H2,1H3,(H,16,17)
- InChI Key: GNFOOOXPTNGAPA-UHFFFAOYSA-N
- SMILES: FC(C(N(CC)C1C=CC=C(C(=O)O)C=1)=O)(F)F
Computed Properties
- Exact Mass: 261.06127767g/mol
- Monoisotopic Mass: 261.06127767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 57.6Ų
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28280874-1g |
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid |
2680871-01-4 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28280874-5g |
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid |
2680871-01-4 | 5g |
$1572.0 | 2023-09-09 | ||
| Enamine | EN300-28280874-10g |
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid |
2680871-01-4 | 10g |
$2331.0 | 2023-09-09 | ||
| Enamine | EN300-28280874-0.05g |
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid |
2680871-01-4 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28280874-0.1g |
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid |
2680871-01-4 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28280874-0.25g |
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid |
2680871-01-4 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28280874-0.5g |
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid |
2680871-01-4 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28280874-1.0g |
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid |
2680871-01-4 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28280874-2.5g |
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid |
2680871-01-4 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28280874-5.0g |
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid |
2680871-01-4 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 |
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680871-01-4): A Comprehensive Overview
3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680871-01-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique trifluoroacetamido and benzoic acid functional groups, serves as a versatile intermediate in the synthesis of various high-value products. Its molecular structure, which combines an ethyl-substituted trifluoroacetamido moiety with a benzoic acid backbone, offers distinct chemical properties that make it valuable for researchers and industries alike.
The growing interest in fluorinated organic compounds has propelled the demand for 3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid. Fluorinated molecules are known for their enhanced stability, bioavailability, and lipophilicity, which are critical attributes in drug discovery and agrochemical formulations. Researchers frequently search for "fluorinated benzoic acid derivatives" or "trifluoroacetamido compounds applications," highlighting the relevance of this compound in contemporary scientific inquiries.
One of the key applications of 3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid lies in its role as a building block for pharmaceuticals. The trifluoroacetamido group is often incorporated into drug candidates to improve metabolic stability and membrane permeability. This aligns with the trending search queries such as "how to improve drug bioavailability" and "fluorine in medicinal chemistry." Additionally, its benzoic acid component provides a handle for further functionalization, enabling the synthesis of targeted therapeutic agents.
In the agrochemical sector, 3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid is explored for its potential in developing novel pesticides and herbicides. The electronegativity of fluorine atoms contributes to the compound's ability to interact with biological targets, a feature highly sought after in crop protection solutions. Searches like "fluorinated agrochemicals benefits" and "new pesticide intermediates" reflect the industry's focus on innovative and sustainable solutions.
The compound's physicochemical properties, such as solubility, melting point, and reactivity, are critical for its applications. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize 3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid, ensuring its purity and suitability for specific uses. Researchers often inquire about "how to analyze fluorinated compounds" or "benzoic acid derivative characterization," underscoring the importance of robust analytical methods.
Market dynamics for 3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid are influenced by the expanding demand for fluorinated chemicals in Asia-Pacific and North America. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of pharmaceutical and agrochemical clients. Keywords such as "fluorochemicals market growth" and "custom synthesis services" are frequently associated with this trend.
Environmental and regulatory considerations also play a role in the adoption of 3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid. While fluorinated compounds offer performance benefits, their persistence in the environment necessitates careful evaluation. Queries like "are fluorinated compounds eco-friendly" and "regulations on fluorochemicals" indicate a growing awareness of sustainability in chemical usage.
In conclusion, 3-(N-ethyl-2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680871-01-4) stands as a pivotal compound in modern chemistry, bridging the gap between academic research and industrial applications. Its multifaceted utility in pharmaceuticals, agrochemicals, and materials science, combined with the rising interest in fluorinated molecules, ensures its continued relevance. By addressing common search queries and aligning with industry trends, this overview highlights the compound's significance and potential for future innovations.
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